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Compound of Interest

Compound Name: 4-Benzyloxybenzonitrile

Cat. No.: B1332359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical properties,

synthesis, and potential biological relevance of 4-Benzyloxybenzonitrile. The information is

curated to support research and development activities in medicinal chemistry and materials

science.

Core Properties of 4-Benzyloxybenzonitrile
4-Benzyloxybenzonitrile is an aromatic ether and nitrile compound with the chemical formula

C₁₄H₁₁NO. Its structure features a benzonitrile moiety linked to a benzyl group through an ether

linkage. This compound is of interest as a building block in organic synthesis and may possess

biological activities relevant to drug discovery.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-
Benzyloxybenzonitrile.
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Property Value Reference

Molecular Formula C₁₄H₁₁NO

Molecular Weight 209.24 g/mol

Melting Point 94 °C

Boiling Point 173-175 °C at 0.1 mmHg

Density 1.14 ± 0.1 g/cm³ (Predicted)

Solubility
Almost transparent in hot

methanol.

Appearance
White to almost white powder

or crystals.

Spectral Data
Spectral Data Type Description

¹H NMR

Expected signals for aromatic protons of both

the benzonitrile and benzyl rings, and a

characteristic singlet for the benzylic methylene

protons.

¹³C NMR
Expected signals for the aromatic carbons, the

nitrile carbon, and the benzylic carbon.

IR Spectroscopy

Characteristic absorption bands for the nitrile

(C≡N) stretch, C-O-C ether linkage, and

aromatic C-H bonds.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Experimental Protocols: Synthesis of 4-
Benzyloxybenzonitrile
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The synthesis of 4-Benzyloxybenzonitrile can be achieved via a Williamson ether synthesis, a

robust and widely used method for preparing ethers. This protocol is adapted from the

synthesis of the analogous compound, 4-allyloxy benzonitrile.

Williamson Ether Synthesis of 4-Benzyloxybenzonitrile
This procedure involves the reaction of 4-cyanophenol with benzyl bromide in the presence of

a base.

Materials:

4-Cyanophenol

Benzyl bromide

Potassium carbonate (K₂CO₃)

Acetone

Benzene

5% Sodium hydroxide (NaOH) aqueous solution

Water

Anhydrous sodium sulfate (Na₂SO₄)

n-Hexane

Ethyl ether

Procedure:

In a round-bottom flask, combine 4-cyanophenol, benzyl bromide, and potassium carbonate

in acetone.

Reflux the mixture with stirring for 4 hours.

After reflux, distill off the acetone.
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To the residue, add water and extract the mixture with benzene.

Wash the benzene layer sequentially with a 5% sodium hydroxide aqueous solution and then

with water.

Dry the organic layer over anhydrous sodium sulfate.

Distill off the solvent to obtain the crude product.

The crude product can be further purified by crystallization from a mixture of n-hexane and

ethyl ether to yield colorless crystals of 4-Benzyloxybenzonitrile.[1]

Potential Biological Significance and Signaling
Pathways
While direct studies on the biological signaling pathways of 4-Benzyloxybenzonitrile are not

extensively documented, research on the closely related compound, 4-(Benzyloxy)phenol (4-

BOP), offers valuable insights. 4-BOP has been shown to play a role in the immune response

to mycobacterial infections by modulating the p53-mediated IL-35 signaling pathway, which in

turn influences the JAK1/STAT3 pathway in human macrophages.[2] This suggests that

compounds with a benzyloxy-phenyl scaffold may have immunomodulatory properties.

The following diagram illustrates the signaling pathway influenced by 4-(Benzyloxy)phenol,

which could be a relevant area of investigation for 4-Benzyloxybenzonitrile.

Caption: p53-mediated IL-35 signaling pathway influenced by 4-(Benzyloxy)phenol.

Experimental Workflow for Synthesis
The following diagram outlines the key steps in the laboratory synthesis of 4-
Benzyloxybenzonitrile.

Caption: Experimental workflow for the synthesis of 4-Benzyloxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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